Cas no 2716849-64-6 (trans-(2-Hydroxy-2-methyl-cyclopentyl)-carbamic acid tert-butyl ester)

• Product Name: trans-(2-Hydroxy-2-methyl-cyclopentyl)-carbamic acid tert-butyl ester
• CAS No: 2716849-64-6
• MF: C₁₁H₂₁NO₃
• MW: 215.29
• MDL: MFCD34187057
• CID: 5088218
• Update Time: 2026-03-02

trans-(2-Hydroxy-2-methyl-cyclopentyl)-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[(1R,2R)-2-hydroxy-2-methylcyclopentyl]-, 1,1-dimethylethyl ester, rel-
• trans-(2-Hydroxy-2-methyl-cyclopentyl)-carbamic acid tert-butyl ester

• MDL： MFCD34187057
• Inchi： 1S/C11H21NO3/c1-10(2,3)15-9(13)12-8-6-5-7-11(8,4)14/h8,14H,5-7H2,1-4H3,(H,12,13)/t8-,11-/m0/s1
• InChI Key： LEGONGASYNNKAJ-KWQFWETISA-N
• SMILES： N([C@@H]1[C@](O)(C)CCC1)C(=O)OC(C)(C)C

Additional information on trans-(2-Hydroxy-2-methyl-cyclopentyl)-carbamic acid tert-butyl ester

Introduction to trans-(2-Hydroxy-2-methyl-cyclopentyl)-carbamic acid tert-butyl ester (CAS No. 2716849-64-6)

trans-(2-Hydroxy-2-methyl-cyclopentyl)-carbamic acid tert-butyl ester, identified by the CAS number 2716849-64-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclopentyl backbone modified with hydroxyl and carbamic acid functionalities, making it a versatile intermediate in the synthesis of biologically active agents. The tert-butyl ester moiety not only enhances the stability of the compound during storage and handling but also plays a crucial role in its reactivity, particularly in enzymatic and chemical transformations.

The structural motif of trans-(2-Hydroxy-2-methyl-cyclopentyl)-carbamic acid tert-butyl ester is particularly intriguing due to its potential applications in drug design. The cyclopentyl ring, being a saturated five-membered heterocycle, is known for its ability to mimic certain biological scaffolds found in natural products and pharmacologically active compounds. The presence of both hydroxyl and carbamic acid groups introduces multiple sites for functionalization, allowing for the development of derivatives with tailored properties. This flexibility has made the compound a valuable building block in synthetic chemistry, especially for constructing complex molecular architectures.

In recent years, there has been growing interest in exploring the pharmacological potential of cyclopentane derivatives. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, anti-tumor, and antimicrobial applications. The hydroxyl group in trans-(2-Hydroxy-2-methyl-cyclopentyl)-carbamic acid tert-butyl ester can participate in hydrogen bonding interactions, which are critical for molecule-receptor binding affinity. Additionally, the carbamic acid functionality can act as a proton acceptor or donor, influencing the compound's solubility and bioavailability. These characteristics make it an attractive candidate for further investigation in drug discovery programs.

One of the most compelling aspects of trans-(2-Hydroxy-2-methyl-cyclopentyl)-carbamic acid tert-butyl ester is its utility as a precursor in the synthesis of more complex molecules. For instance, the tert-butyl ester group can be readily hydrolyzed to yield the corresponding carboxylic acid, which can then be further functionalized through various chemical reactions such as esterification, amidation, or coupling with other bioactive moieties. This adaptability has enabled researchers to explore diverse chemical spaces and develop novel compounds with enhanced pharmacological profiles.

The pharmaceutical industry has increasingly relied on high-throughput screening and computational modeling to identify promising drug candidates. Compounds like trans-(2-Hydroxy-2-methyl-cyclopentyl)-carbamic acid tert-butyl ester, with their well-defined structures and predictable reactivity patterns, serve as essential tools in these processes. They can be used to generate libraries of analogs that are screened for biological activity against specific targets. The cyclopentane scaffold, being relatively small and rigid, often provides favorable interactions with biological receptors, making it an ideal template for designing molecules with improved binding affinity and selectivity.

Recent advancements in synthetic methodologies have further enhanced the accessibility of cyclopentane derivatives like trans-(2-Hydroxy-2-methyl-cyclopentyl)-carbamic acid tert-butyl ester. Techniques such as transition metal-catalyzed cross-coupling reactions and enzymatic resolutions have enabled the efficient construction of complex cyclic structures with high enantioselectivity. These improvements have not only reduced the cost of producing these compounds but also allowed for greater experimentation in medicinal chemistry campaigns.

The role of computational chemistry in optimizing drug candidates cannot be overstated. Molecular modeling studies have been instrumental in understanding how structural features influence biological activity. For instance, simulations have shown that the hydroxyl group in trans-(2-Hydroxy-2-methyl-cyclopentyl)-carbamic acid tert-butyl ester can form critical hydrogen bonds with target proteins, thereby enhancing binding affinity. Similarly, the tert-butyl ester moiety has been found to stabilize certain conformations of molecules, improving their interaction with biological targets. These insights have guided synthetic efforts toward developing more potent and selective drug candidates.

In conclusion,trans-(2-Hydroxy-2-methyl-cyclopentyl)-carbamic acid tert-butyl ester (CAS No. 2716849-64-6) represents a significant advancement in pharmaceutical chemistry due to its structural versatility and functional adaptability. Its potential applications in drug discovery are vast, ranging from anti-inflammatory agents to novel anticancer therapeutics. As research continues to uncover new synthetic strategies and computational tools, this compound is poised to play an increasingly important role in the development of next-generation pharmaceuticals.